Cas no 830321-01-2 (Acetamide, N-[4-[(1E)-1-octenylthio]phenyl]-)

Acetamide, N-[4-[(1E)-1-octenylthio]phenyl]- structure
830321-01-2 structure
Product name:Acetamide, N-[4-[(1E)-1-octenylthio]phenyl]-
CAS No:830321-01-2
MF:C16H23NOS
MW:277.424923181534
CID:679541
PubChem ID:71416603

Acetamide, N-[4-[(1E)-1-octenylthio]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-[(1E)-1-octenylthio]phenyl]-
    • N-(4-oct-1-enylsulfanylphenyl)acetamide
    • N-{4-[(Oct-1-en-1-yl)sulfanyl]phenyl}acetamide
    • 830321-01-2
    • DTXSID10835981
    • Inchi: InChI=1S/C16H23NOS/c1-3-4-5-6-7-8-13-19-16-11-9-15(10-12-16)17-14(2)18/h8-13H,3-7H2,1-2H3,(H,17,18)
    • InChI Key: XDLXMACLXXIRBG-UHFFFAOYSA-N
    • SMILES: CCCCCCC=CSC1=CC=C(C=C1)NC(=O)C

Computed Properties

  • Exact Mass: 277.15003553g/mol
  • Monoisotopic Mass: 277.15003553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.9
  • Topological Polar Surface Area: 54.4Ų

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